Cas no 98338-34-2 (3-(chloromethyl)-1-ethylpyrrolidine hydrochloride)

• Product Name: 3-(chloromethyl)-1-ethylpyrrolidine hydrochloride
• CAS No: 98338-34-2
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD09864584
• CID: 876937
• PubChem ID: 329775592
• Update Time: 2025-10-29

3-(chloromethyl)-1-ethylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-1-ethylpyrrolidine
• 3-(Chloromethyl)-1-ethylpyrrolidine hydrochloride
• 3-(chloromethyl)-1-ethylpyrrolidine(SALTDATA: FREE)
• 1-Aethyl-3-chlormethyl-pyrrolidin
• 1-Ethyl-3-chlormethyl-pyrrolidin
• 1-ethyl-3-chloromethyl-pyrrolidine
• 3-Chloromethyl-1-ethylpyrrolidine
• DTXSID80669533
• 98338-34-2
• AKOS012695127
• FT-0720643
• 3-(Chloromethyl)-1-ethylpyrrolidine, AldrichCPR
• BS-36536
• MFCD09864584
• DA-18548
• ALBB-017771
• pyrrolidine, 3-(chloromethyl)-1-ethyl-, hydrochloride
• 3-(chloromethyl)-1-ethylpyrrolidine hydrochloride

• MDL： MFCD09864584
• Inchi： 1S/C7H14ClN/c1-2-9-4-3-7(5-8)6-9/h7H,2-6H2,1H3
• InChI Key： AJMYZJKOOOCLGY-UHFFFAOYSA-N
• SMILES： ClCC1CN(CC)CC1

Computed Properties

• Exact Mass: 147.08100
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 1.50490

3-(chloromethyl)-1-ethylpyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(chloromethyl)-1-ethylpyrrolidine hydrochloride

Comprehensive Overview of 3-(chloromethyl)-1-ethylpyrrolidine hydrochloride (CAS No. 98338-34-2)

3-(chloromethyl)-1-ethylpyrrolidine hydrochloride (CAS No. 98338-34-2) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, characterized by its pyrrolidine backbone and chloromethyl functional group, has garnered significant attention due to its versatile applications in drug synthesis and material science. Researchers and industry professionals frequently search for terms like "3-(chloromethyl)-1-ethylpyrrolidine hydrochloride synthesis" or "CAS 98338-34-2 applications", reflecting its relevance in modern scientific inquiries.

The molecular structure of 3-(chloromethyl)-1-ethylpyrrolidine hydrochloride features a pyrrolidine ring substituted with an ethyl group and a chloromethyl moiety, making it a valuable intermediate in organic chemistry. Its hydrochloride salt form enhances solubility, which is critical for laboratory and industrial processes. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of this compound, with searches like "eco-friendly synthesis of 3-(chloromethyl)-1-ethylpyrrolidine" becoming increasingly popular.

In pharmaceutical research, 3-(chloromethyl)-1-ethylpyrrolidine hydrochloride is often explored for its potential as a building block in active pharmaceutical ingredients (APIs). Its structural flexibility allows for modifications that can lead to novel therapeutic agents, particularly in central nervous system (CNS) drug development. Queries such as "role of 3-(chloromethyl)-1-ethylpyrrolidine in drug discovery" highlight its importance in medicinal chemistry. Additionally, its applications extend to catalysis and polymer chemistry, where it serves as a precursor for functionalized materials.

The compound's physicochemical properties, including its melting point, solubility, and stability, are frequently studied to ensure optimal performance in various applications. Researchers often seek information on "98338-34-2 solubility data" or "3-(chloromethyl)-1-ethylpyrrolidine hydrochloride stability" to guide experimental designs. Advances in analytical techniques, such as HPLC and NMR spectroscopy, have further facilitated the characterization and quality control of this compound.

From a commercial perspective, 3-(chloromethyl)-1-ethylpyrrolidine hydrochloride is supplied by numerous chemical vendors, with purity grades ranging from technical grade to pharmaceutical grade. Buyers often search for "CAS 98338-34-2 suppliers" or "bulk pricing for 3-(chloromethyl)-1-ethylpyrrolidine hydrochloride" to source the compound for their projects. The growing demand for high-purity intermediates in drug manufacturing has further driven its market presence.

In summary, 3-(chloromethyl)-1-ethylpyrrolidine hydrochloride (CAS No. 98338-34-2) is a multifaceted compound with broad applications in research and industry. Its role in pharmaceutical synthesis, material science, and catalysis underscores its importance, while ongoing innovations in sustainable chemistry continue to shape its future uses. For researchers and professionals, understanding its properties and applications is essential for leveraging its full potential.